![molecular formula C10H10BrN3S B5570525 5-[(4-bromobenzyl)thio]-3-methyl-1H-1,2,4-triazole](/img/structure/B5570525.png)
5-[(4-bromobenzyl)thio]-3-methyl-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
Triazole compounds, including “5-[(4-bromobenzyl)thio]-3-methyl-1H-1,2,4-triazole”, have a five-membered ring structure with two carbon atoms and three nitrogen atoms . The specific molecular structure of this compound would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Antifungal Activity
The compound has been found to exhibit moderate antifungal activity . This makes it a potential candidate for the development of new antifungal drugs.
Crystal Structure Analysis
The compound’s crystal structure has been analyzed using single-crystal X-ray structure determination . This kind of analysis is crucial in the field of material science and can provide valuable insights into the compound’s properties.
Density Functional Theory (DFT) Study
A DFT study of the molecule was carried out . DFT is a computational quantum mechanical modelling method used in physics and chemistry to investigate the electronic structure of molecules and condensed phases.
Synthesis of Bioactive Lead Compounds
The compound can be used in the synthesis of bioactive lead compounds for drug discovery . This is particularly important in the pharmaceutical industry where new drugs are constantly being developed.
Development of New Drugs
Imidazole, a similar compound, has been used in the development of a wide range of drugs . Given the structural similarities, “5-[(4-bromobenzyl)thio]-3-methyl-1H-1,2,4-triazole” could potentially be used in a similar manner.
Chemical Synthesis
The compound can be used in chemical synthesis . Its unique structure and properties could make it a valuable tool in the creation of new materials.
properties
IUPAC Name |
3-[(4-bromophenyl)methylsulfanyl]-5-methyl-1H-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3S/c1-7-12-10(14-13-7)15-6-8-2-4-9(11)5-3-8/h2-5H,6H2,1H3,(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYEKKFAPBRFDCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)SCC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(4-bromobenzyl)sulfanyl]-3-methyl-1H-1,2,4-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.